![molecular formula C26H22FN3O3S B2444949 N-(3,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide CAS No. 894565-83-4](/img/structure/B2444949.png)
N-(3,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide
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Description
N-(3,5-dimethylphenyl)-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C26H22FN3O3S and its molecular weight is 475.54. The purity is usually 95%.
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Scientific Research Applications
Similar Compound Research Applications
Drug Discovery and Development : The study of novel compounds often focuses on their potential as therapeutic agents. Research in this area explores the bioactivity, efficacy, and safety profiles of compounds. For example, studies on various drugs, including analgesics and antibiotics, evaluate their therapeutic effects, potential for treating specific conditions, and mechanisms of action (Moertel et al., 1972).
Pharmacokinetics : Investigations into how compounds are absorbed, distributed, metabolized, and excreted in the human body are crucial. This includes studying the metabolism of drugs like acetaminophen and identifying major urinary metabolites, which helps in understanding drug safety and efficacy (Mrochek et al., 1974).
Toxicology and Safety Studies : Research often assesses the potential toxic effects of compounds and their metabolites. For instance, the nephrotoxicity of certain drugs and their combinations with other medications is an area of study that helps in evaluating safety profiles and minimizing adverse effects (Mondorf Aw, 1979).
Therapeutic Mechanisms : Understanding the mechanisms through which compounds exert their effects is essential for targeted drug development. This includes studying the interactions with biological receptors, enzymatic pathways, and the impact on cellular functions. Research on drugs like sulpiride explores their effects on monoamine metabolites and amino acids in the context of treating schizophrenia, providing insights into their therapeutic mechanisms (Alfredsson & Wiesel, 2004).
Biomarker Identification : Identifying biomarkers for exposure to certain compounds or their pharmacological effects is another research application. For example, the study of N,N-dimethylacetamide metabolites in workers exposed to the compound helps in monitoring exposure and potential health effects (Princivalle et al., 2010).
Properties
IUPAC Name |
N-(3,5-dimethylphenyl)-2-[3-(4-fluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FN3O3S/c1-16-11-17(2)13-19(12-16)28-23(31)14-29-22-6-4-3-5-21(22)26(25(29)33)30(24(32)15-34-26)20-9-7-18(27)8-10-20/h3-13H,14-15H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQRKQNUOMXTGTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CN2C3=CC=CC=C3C4(C2=O)N(C(=O)CS4)C5=CC=C(C=C5)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.